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Cat. No.: B098783 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the chemical compound Ethanol,
2,2'-(octylimino)bis-, also known as N-octyldiethanolamine. The document details its

molecular structure, chemical and physical properties, synthesis methodologies, and current

applications. Particular emphasis is placed on its amphiphilic nature, which underpins its use as

a surfactant, corrosion inhibitor, and pH buffering agent in various industrial settings. While

direct applications in drug development are not prominent, its properties as a potential drug

delivery vehicle and biocide are explored. This guide consolidates quantitative data into

accessible tables and provides detailed experimental protocols for its synthesis. Furthermore,

logical and experimental workflows are visualized through diagrams to facilitate a deeper

understanding of this versatile molecule.

Introduction
Ethanol, 2,2'-(octylimino)bis- is a tertiary amine featuring a hydrophobic octyl chain and a

hydrophilic diethanolamine head.[1] This amphiphilic molecular structure imparts unique

properties, making it a valuable compound in various chemical industries.[1] Its primary

applications are found in metalworking fluids, lubricants, and as a corrosion inhibitor.[1][2][3]

This guide aims to provide a detailed technical resource for researchers and professionals,

summarizing the key scientific and technical aspects of this compound.
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Molecular Structure and Identification
The core structure of Ethanol, 2,2'-(octylimino)bis- consists of a central nitrogen atom

bonded to an eight-carbon alkyl chain (octyl group) and two hydroxyethyl groups.

IUPAC Name: 2-[2-hydroxyethyl(octyl)amino]ethanol[4]

CAS Number: 15520-05-5[1][5][6]

Molecular Formula: C₁₂H₂₇NO₂[1][5][6]

SMILES: CCCCCCCCN(CCO)CCO[4][5]

InChI: 1S/C12H27NO2/c1-2-3-4-5-6-7-8-13(9-11-14)10-12-15/h14-15H,2-12H2,1H3[4]

Physicochemical Properties
The physical and chemical properties of Ethanol, 2,2'-(octylimino)bis- are summarized in the

table below. These properties are critical for its application in various formulations.

Property Value Reference

Molecular Weight 217.35 g/mol [1][4][6]

Appearance Liquid [4]

Boiling Point 170-180 °C (at 4 Torr) [7][8]

Density (Predicted) 0.949 ± 0.06 g/cm³ [7]

Water Solubility 1.4 g/L at 20°C [7]

logP 2.82 at 20°C [7]

Vapor Pressure 0.008 Pa at 20°C [7]

pKa (Predicted) 14.41 ± 0.10 [7]

Spectroscopic Data
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Spectroscopic analysis is crucial for the identification and characterization of Ethanol, 2,2'-
(octylimino)bis-. The following table summarizes key spectroscopic data.

Spectroscopic
Technique

Feature
Characteristic
Value/Region

Reference

¹H NMR
Chemical Shift (δ) for

octyl CH₂
1.2–1.5 ppm [1]

Chemical Shift (δ) for

N-CH₂
2.6–2.8 ppm [1]

Chemical Shift (δ) for

CH₂OH
3.5–3.7 ppm [1]

FTIR O-H Stretch
3200–3600 cm⁻¹

(broad)
[1]

C-H Stretch 2850–2960 cm⁻¹

N-H Bending 1550–1650 cm⁻¹ [1]

Synthesis of Ethanol, 2,2'-(octylimino)bis-
The primary synthesis route for Ethanol, 2,2'-(octylimino)bis- is through the N-alkylation of

diethanolamine with an octyl halide. This reaction proceeds via a nucleophilic substitution

mechanism.

Experimental Protocol: N-alkylation of Diethanolamine
This protocol describes the synthesis of N-octyldiethanolamine from diethanolamine and 1-

bromooctane.

Materials:

Diethanolamine

1-Bromooctane

Anhydrous Sodium Carbonate
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Anhydrous Ethanol

Procedure:

In a 250 mL four-necked flask equipped with a mechanical stirrer, add 0.1 mol of 1-

bromooctane, 0.1 mol of diethanolamine, and anhydrous sodium carbonate.

Add 100 mL of anhydrous ethanol as the solvent.

Heat the reaction mixture to 80°C and maintain for 8 hours with continuous stirring.

After the reaction is complete, evaporate a portion of the ethanol.

Centrifuge the mixture to remove any residual solid.

Evaporate the remaining ethanol under normal pressure.

Finally, remove any unreacted raw materials under reduced pressure.

Cool the residue to obtain the final product, a light yellow viscous liquid.

Visualizing Synthesis and Applications
The following diagrams illustrate the synthesis pathway and the relationship between the

properties and applications of Ethanol, 2,2'-(octylimino)bis-.

Diethanolamine

N-alkylation
(80°C, 8h)

1-Bromooctane

Sodium Carbonate Base

Ethanol Solvent

Ethanol, 2,2'-(octylimino)bis-
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Synthesis pathway of Ethanol, 2,2'-(octylimino)bis-.

Ethanol, 2,2'-(octylimino)bis-
(N-octyldiethanolamine)

Amphiphilic Nature Tertiary Amine Group Hydroxyl Groups

Surfactant Corrosion InhibitorBiocide Potential Drug Delivery pH Buffer Lubricant Additive

Click to download full resolution via product page

Relationship between properties and applications.

Applications
The unique molecular structure of Ethanol, 2,2'-(octylimino)bis- leads to a wide range of

industrial applications.

Corrosion Inhibitor: The amphiphilic nature allows it to form a protective film on metal

surfaces, preventing corrosion.[1] The tertiary amine group also contributes to its

effectiveness.[3]

Surfactant and Emulsifier: The presence of both hydrophobic (octyl chain) and hydrophilic

(diethanolamine) moieties enables it to act as a surfactant in various formulations.

pH Buffering Additive: In metalworking fluids, it is often used to maintain a stable pH.[1][3]

Lubricants and Greases: It is incorporated into lubricants and brake fluids to modify their

viscosity and enhance performance.[2]

Potential Biocide: Studies have indicated its effectiveness against a range of

microorganisms, suggesting its potential use as a biocide.[1]
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Drug Delivery Systems: Although not a primary application, its amphiphilic properties make it

a candidate for investigation in novel drug delivery systems for hydrophobic active

pharmaceutical ingredients.[2]

Conclusion
Ethanol, 2,2'-(octylimino)bis- is a multifunctional compound with significant industrial

importance. Its synthesis is well-established, and its physicochemical properties are directly

linked to its diverse applications. While its role in drug development is currently speculative, its

characteristics as a surfactant and potential biocide may offer avenues for future research in

pharmaceutical formulations and antimicrobial applications. This guide provides a foundational

understanding of this compound for scientists and researchers looking to explore its potential in

various fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b098783#ethanol-2-2-octylimino-bis-molecular-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b098783#ethanol-2-2-octylimino-bis-molecular-structure
https://www.benchchem.com/product/b098783#ethanol-2-2-octylimino-bis-molecular-structure
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b098783?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b098783?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

